N-(3,4-dimethylbenzyl)-7-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: N-(4-bromophenyl)-2-[8-(2,4-dimethylphenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C21H18BrN5O2S/c1-13-3-8-17(14(2)11-13)30-20-19-25-27(21(29)26(19)10-9-23-20)12-18(28)24-16-6-4-15(22)5-7-16/h3-11H,12H2,1-2H3,(H,24,28)
• InChI Key: DSRXSRBPSRAVNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC=C(C=C4)Br)C
• Molecular Formula: C21H18BrN5O2S
• Molecular Weight: 484.4 g/mol

Description

N-(3,4-dimethylbenzyl)-7-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C21H18BrN5O2S and its molecular weight is 484.37. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Compounds structurally similar to N-(3,4-dimethylbenzyl)-7-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide have been synthesized and evaluated for their anticancer properties. For instance, novel pyrazolopyrimidines derivatives have shown cytotoxic effects on cancer cell lines such as HCT-116 and MCF-7, indicating potential as anticancer agents (Rahmouni et al., 2016). Another study synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them against the MCF-7 human breast adenocarcinoma cell line, with some compounds revealing significant antitumor activity (Abdellatif et al., 2014).

Antimicrobial Applications

• Synthesis of novel pyrazolo[1,5-a]pyrimidines based on 5-aminopyrazoles led to compounds with significant antimicrobial activity. These compounds exhibited inhibitory effects against various bacterial and fungal strains, with some showing potential as RNA polymerase inhibitors (Abdallah & Elgemeie, 2022). In another study, novel heterocycles incorporating the antipyrine moiety, which includes pyrazolo[1,5-a]pyrimidines, were synthesized and evaluated as antimicrobial agents, displaying promising results (Bondock et al., 2008).

Fungicidal Applications

• Pyrazolo[1,5-a]pyrimidine analogs of carboxin were synthesized and evaluated for their fungicidal activity. These compounds showed a high level of activity against Basidiomycete species, demonstrating their potential as systemic fungicides (Huppatz, 1985).

Enzyme Inhibition

• Pyrazolo[1,5-a]pyrimidines have also been investigated for their ability to inhibit certain enzymes. The study on antimicrobial activity also assessed the RNA polymerase inhibitory activity, with some compounds showing significant inhibition, indicating potential applications in enzyme inhibition research (Abdallah & Elgemeie, 2022).